Cas no 2228232-88-8 (4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol)

• Product Name: 4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol
• CAS No: 2228232-88-8
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5569548
• PubChem ID: 165657027
• Update Time: 2025-05-27

4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(4-methoxy-2-methylphenyl)methyl]piperidin-4-ol
• 2228232-88-8
• EN300-1765631
• 4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol

• Inchi： 1S/C14H21NO2/c1-11-9-13(17-2)4-3-12(11)10-14(16)5-7-15-8-6-14/h3-4,9,15-16H,5-8,10H2,1-2H3
• InChI Key： UOXYAZFNVYMPLR-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2C)OC)CCNCC1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol

Comprehensive Overview of 4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol (CAS No. 2228232-88-8)

4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol, with the CAS number 2228232-88-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and methoxy-methylphenyl substitution, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with various synthetic pathways.

In recent years, the demand for novel piperidine derivatives has surged, driven by their versatility in medicinal chemistry. 4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol stands out due to its potential as a building block for central nervous system (CNS) targeting molecules. Its molecular framework allows for modifications that could enhance binding affinity to specific receptors, making it a candidate for further investigation in neuropharmacology. Additionally, its methoxy group introduces electron-donating effects, which can influence the compound's reactivity and stability.

The synthesis of CAS 2228232-88-8 involves multi-step organic reactions, often starting from readily available precursors like 4-methoxy-2-methylbenzaldehyde. Key steps include Grignard reactions, reductive amination, and hydroxylation, which are well-documented in peer-reviewed literature. Optimizing these processes is critical for achieving high yields and purity, especially for industrial-scale production. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly catalysts and solvents for synthesizing such compounds.

From an analytical perspective, 4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol is typically characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and quantification, which are essential for quality control in research and development. The compound's logP value and solubility profile are also frequently studied to predict its behavior in biological systems.

One of the trending topics in the context of piperidine-based compounds is their role in drug repurposing. Scientists are increasingly investigating whether CAS 2228232-88-8 could be repurposed for new therapeutic indications, such as neurodegenerative diseases or inflammatory conditions. Computational tools like molecular docking and QSAR modeling are being employed to screen its potential interactions with biological targets, saving time and resources in early-stage drug development.

Another area of interest is the compound's potential in material science. Its aromatic and aliphatic moieties make it a candidate for designing advanced polymers or ligands for catalysis. For instance, its incorporation into metal-organic frameworks (MOFs) could yield materials with tailored porosity and reactivity, applicable in gas storage or separation technologies.

In summary, 4-(4-methoxy-2-methylphenyl)methylpiperidin-4-ol (CAS 2228232-88-8) represents a promising scaffold in both pharmaceutical and material science research. Its structural features, synthetic accessibility, and potential applications align with current trends in sustainable chemistry and precision medicine. As research progresses, this compound may unlock new opportunities for innovation across multiple disciplines.